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Compound of Interest

Compound Name: Ethyl 4-amino-3-hydroxybenzoate

Cat. No.: B153311 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for Ethyl 4-amino-3-hydroxybenzoate, including personal protective

equipment (PPE), operational plans, and disposal procedures.

Personal Protective Equipment (PPE)
When handling Ethyl 4-amino-3-hydroxybenzoate, appropriate personal protective

equipment is critical to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Equipment Specification

Eye/Face Protection
Safety glasses or chemical

safety goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][2][3] A

face shield may be required in

situations with a higher risk of

splashing.[4]

Skin Protection Protective gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][5] For prolonged

or repeated contact, the use of

protective gloves is

recommended.[6]

Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][4][7] Work clothes

should be laundered

separately.[7]

Respiratory Protection Dust respirator

In case of inadequate

ventilation or when dusts are

generated, a dust respirator is

required.[4] A NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used if exposure limits are

exceeded.[3] For nuisance

levels of dust, type N95 (US)

or type P1 (EN 143) dust

masks are suitable.[6]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Handling and Storage:

Ventilation: Use in a well-ventilated area.[1][7] Local exhaust ventilation should be used

where dust is formed.[6]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1][7] Do not breathe

dust.[2] Wash hands thoroughly after handling.[1][5] Do not eat, drink, or smoke in work

areas.[5]

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1][2][6]

Spill Management:

In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Containment: Cover drains to prevent the material from entering them.

Clean-up:

Wear appropriate PPE.

For dry spills, sweep up or vacuum the material, avoiding dust generation, and place it into

a suitable, clean, dry, closed container for disposal.[1][7]

Do not use air hoses for cleaning.[7]

Decontamination: Clean the affected area thoroughly.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air.[1] If not breathing,

give artificial respiration.[1] If breathing is

difficult, give oxygen.[1] Seek medical attention.

[1][2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Wash off with soap and

plenty of water.[6] Get medical aid if irritation

develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[5] Continue

rinsing.[5] Get medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of milk or water.[1]

Never give anything by mouth to an

unconscious person.[1][6] Get medical aid.[1]

Disposal:

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][7] Do not let the product enter drains.[6]

Workflow for Handling and Disposal
The following diagram illustrates the standard operating procedure for handling and disposing

of Ethyl 4-amino-3-hydroxybenzoate.
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Workflow for Handling and Disposal of Ethyl 4-amino-3-hydroxybenzoate
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Caption: Standard operating procedure for handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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